Cas no 40155-42-8 (5-Methoxypyrazine-2-carboxylic acid)

5-Methoxypyrazine-2-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a methoxy-substituted pyrazine core. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its pyrazine scaffold and functional groups enable selective modifications, making it valuable for constructing complex molecular architectures. The methoxy group enhances solubility and influences electronic properties, facilitating further derivatization. With applications in medicinal chemistry, it is often employed in the development of bioactive molecules. High purity and consistent quality ensure reliable performance in synthetic applications. The compound is typically supplied as a solid, ensuring stability and ease of handling.
5-Methoxypyrazine-2-carboxylic acid structure
40155-42-8 structure
Product Name:5-Methoxypyrazine-2-carboxylic acid
CAS No:40155-42-8
MF:C6H6N2O3
MW:154.12344121933
MDL:MFCD10697773
CID:55171
PubChem ID:45789811
Update Time:2025-06-08

5-Methoxypyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxypyrazine-2-carboxylic acid
    • 2-Pyrazinecarboxylic acid, 5-methoxy-
    • DTXSID90672038
    • 59BH2L3SRF
    • AB60459
    • 40155-42-8
    • SY019412
    • EN300-116980
    • 5-(methyloxy)-2-pyrazinecarboxylic acid
    • 5-Methoxy-pyrazine-2-carboxylic acid
    • J-517707
    • 2-Pyrazinecarboxylicacid, 5-methoxy-
    • M3181
    • LY3202626 metabolite M3
    • SCHEMBL347508
    • CS-W019666
    • CHEMBL5191832
    • 5-METHOXYPYRAZINE-2-CARBOXYLICACID
    • LSN3170994
    • YVGVOPNUEFTVQO-UHFFFAOYSA-N
    • AKOS006304609
    • AC-25545
    • PS-8894
    • FT-0647105
    • RB3245
    • MFCD10697773
    • UNII-59BH2L3SRF
    • 5-METHOXYPYRAZINE-2-CARBOXYLIC ACPUBCHEM_EXT_DATASOURCE_REGID
    • 5-METHOXY-2-PYRAZINECARBOXYLIC ACID
    • GS-0931
    • AM85755
    • BBL103292
    • STL557102
    • DTXCID60622787
    • MDL: MFCD10697773
    • Inchi: 1S/C6H6N2O3/c1-11-5-3-7-4(2-8-5)6(9)10/h2-3H,1H3,(H,9,10)
    • InChI Key: YVGVOPNUEFTVQO-UHFFFAOYSA-N
    • SMILES: O(C)C1=CN=C(C(=O)O)C=N1

Computed Properties

  • Exact Mass: 154.03800
  • Monoisotopic Mass: 154.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.3A^2
  • XLogP3: -0.1

Experimental Properties

  • Melting Point: 197.5-199.5℃
  • PSA: 72.31000
  • LogP: 0.18340

5-Methoxypyrazine-2-carboxylic acid Security Information

5-Methoxypyrazine-2-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methoxypyrazine-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM102395-5g
5-methoxypyrazine-2-carboxylic acid
40155-42-8 95%+
5g
$70 2021-08-06
Chemenu
CM102395-10g
5-methoxypyrazine-2-carboxylic acid
40155-42-8 95%+
10g
$152 2021-08-06
Chemenu
CM102395-25g
5-methoxypyrazine-2-carboxylic acid
40155-42-8 95%+
25g
$322 2021-08-06
Fluorochem
076463-1g
5-Methoxypyrazine-2-carboxylic acid
40155-42-8 95%
1g
£26.00 2022-03-01
Fluorochem
076463-5g
5-Methoxypyrazine-2-carboxylic acid
40155-42-8 95%
5g
£67.00 2022-03-01
Fluorochem
076463-25g
5-Methoxypyrazine-2-carboxylic acid
40155-42-8 95%
25g
£237.00 2022-03-01
Fluorochem
076463-100g
5-Methoxypyrazine-2-carboxylic acid
40155-42-8 95%
100g
£710.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M12612-1g
5-Methoxypyrazine-2-carboxylic acid
40155-42-8 95%
1g
4158.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M12612-5g
5-Methoxypyrazine-2-carboxylic acid
40155-42-8 95%
5g
14732.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M12612-500mg
5-Methoxypyrazine-2-carboxylic acid
40155-42-8 95%
500mg
2772.0CNY 2021-07-12

Additional information on 5-Methoxypyrazine-2-carboxylic acid

5-Methoxypyrazine-2-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 40155-42-8, commonly referred to as 5-Methoxypyrazine-2-carboxylic acid, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrazine derivatives, which have garnered considerable attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The long-tail keyword for this compound, such as "5-methoxypyrazine-2-carboxylic acid synthesis" and "pyrazine derivative applications", highlights its importance in both academic and industrial research.

Recent studies have focused on the synthesis and characterization of 5-Methoxypyrazine-2-carboxylic acid, exploring its potential as a building block for more complex molecules. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic processes, to optimize its production. These advancements have not only improved yield but also reduced reaction times, making it more feasible for large-scale manufacturing.

The structural uniqueness of 5-Methoxypyrazine-2-carboxylic acid lies in its pyrazine ring system, which is a six-membered aromatic heterocycle containing two nitrogen atoms. The methoxy group at position 5 and the carboxylic acid group at position 2 impart specific electronic and steric properties to the molecule. These features make it an ideal candidate for further functionalization, enabling the creation of derivatives with enhanced biological activity or improved physical properties.

In terms of applications, 5-Methoxypyrazine-2-carboxylic acid has shown promise in the development of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has led to its consideration as a potential herbicide or plant growth regulator. Additionally, its role as an intermediate in the synthesis of more complex molecules has been explored in the pharmaceutical industry, particularly in the development of anti-inflammatory and anticancer agents.

Recent research has also delved into the environmental impact of 5-Methoxypyrazine-2-carboxylic acid. Studies have assessed its biodegradability and toxicity profiles, ensuring that its use aligns with sustainable practices. These findings underscore the importance of responsible chemical design and application in modern industries.

Moreover, computational chemistry techniques have been employed to predict the electronic properties and reactivity of 5-Methoxypyrazine-2-carboxylic acid. Such studies provide valuable insights into its potential interactions with biological systems, aiding in the design of more effective drugs and agrochemicals.

In conclusion, 5-Methoxypyrazine-2-carboxylic acid (CAS No. 40155-42-8) stands as a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a key molecule for future innovations in organic chemistry.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.